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Compound of Interest

Compound Name:
Dimethyl [4,4'-bipyridine]-2,2'-

dicarboxylate

CAS No.: 942922-74-9

Cat. No.: B2841246 Get Quote

Executive Summary & Chemical Identity
Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate is a critical organic linker used in the synthesis of

functionalized Metal-Organic Frameworks (e.g., UiO-67-bpy) and ruthenium-based dye-

sensitized solar cells (DSSCs).[1] Its purity is paramount, as monomethyl ester impurities or

residual acid can terminate MOF crystal growth or quench fluorescence in photonic

applications.

Chemical Profile: The Industry Standard
Feature Specification

Preferred IUPAC Name Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate

Common Synonyms
4,4'-Bis(methoxycarbonyl)-2,2'-bipyridine;

Me2bpydc

CAS Number 71071-46-0

Molecular Formula C₁₄H₁₂N₂O₄

Molecular Weight 272.26 g/mol

Melting Point 208–212 °C

Solubility Soluble in DCM, CHCl₃, DMF; Insoluble in H₂O
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Isomer Disambiguation:

Target Molecule (CAS 71071-46-0): 2,2'-connection between pyridine rings (chelating N-

donors) with esters at 4,4'.[2][3] Commercially ubiquitous.

Literal Request (Rare/Non-Commercial): 4,4'-connection (divergent N-donors) with esters at

2,2'. This isomer is sterically strained and not a standard catalog item. Unless specifically

synthesizing novel divergent networks, the user likely requires CAS 71071-46-0.

Commercial Sourcing Landscape
The supply chain for this diester is bifurcated into high-cost catalog distributors (for <10g) and

bulk synthesis houses (for >100g).

Tier 1: Global Catalog Distributors (High Reliability, Low
Volume)
These suppliers offer certified purity (>98% HPLC) suitable for immediate use in sensitive

catalytic cycles or MOF synthesis.

Supplier Catalog No. Purity
Typical
Pack Size

Lead Time Notes

Sigma-

Aldrich

(Merck)

742481 ≥98.0% 100mg - 1g Immediate

High cost;

includes

detailed CoA.

TCI

Chemicals
D4635 >98.0% 1g, 5g 2-5 Days

Excellent

batch

consistency.

Thermo (Alfa

Aesar)
B22594 98% 1g, 5g 2-5 Days

Legacy Alfa

Aesar stock.

Tier 2: Bulk & Synthesis Specialists (Scale-Up)
For pilot-scale MOF production (>50g), catalog prices become prohibitive. Sourcing from

specialized synthesis houses is recommended.
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Supplier Focus Risk Profile Strategy

BLD Pharm Building Blocks Low-Medium

Good for 10g-100g

scale; verify CAS

carefully.

Chem-Impex Int'l Fine Chemicals Low

US-based stock often

available; good for

mid-scale.

CymitQuimica Aggregator Medium

Aggregates multiple

stocks; check specific

lead times.

Diagram 1: Sourcing Decision Matrix
This logic flow guides the purchasing decision based on scale and application criticality.

Requirement Analysis Scale Needed?

Research (<5g)Small Scale

Pilot/Bulk (>50g)

Large Scale

Tier 1: Sigma/TCI
(High Cost/Low Risk)

Time Critical

Tier 2: BLD/Chem-Impex
(Lower Cost/QC Required)

Budget Critical

Buy Acid (CAS 6813-38-3)
& Esterify In-House

Chemist Available?

Click to download full resolution via product page

Caption: Decision tree for sourcing Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate based on project

scale and resource availability.

Quality Assurance & Validation Protocols
Trusting a label is insufficient for high-performance materials. The following validation steps are

mandatory upon receipt of the material.

A. Impurity Profiling
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Common impurities from synthesis include:

Monomethyl Ester: Results from incomplete esterification. Effect: Acts as a chain terminator

in MOF growth.

Free Dicarboxylic Acid: Results from hydrolysis during storage. Effect: Alters pH and

coordination kinetics.

Water:Effect: Hydrolyzes the ester over time.

B. Analytical Validation Protocol
1. 1H NMR Spectroscopy (CDCl₃ or DMSO-d₆):

Standard: Look for the methyl singlet at ~4.0 ppm.

Validation: Integration of the methyl protons (6H) vs. aromatic protons (6H) must match 1:1.

Red Flag: Any broad peak around 10-13 ppm indicates free carboxylic acid (-COOH).

2. Solubility Check:

Dissolve 10mg in 1mL DCM. The solution should be clear and colorless. Turbidity suggests

free acid contamination (insoluble in DCM) or inorganic salts.

Synthesis & Application Protocols
If bulk material is unavailable or cost-prohibitive, the diester can be synthesized from the

cheaper dicarboxylic acid precursor (CAS 6813-38-3).

Protocol 1: Esterification (Self-Validating Workflow)
Rationale: The acid precursor is often 50% cheaper than the ester. Precursors: 2,2'-Bipyridine-

4,4'-dicarboxylic acid (CAS 6813-38-3), Thionyl Chloride (SOCl₂), Methanol.[2]

Suspension: Suspend 2.0g of the dicarboxylic acid in 150mL anhydrous methanol.

Activation: Add thionyl chloride (excess, ~3-4 eq) dropwise at 0°C. Caution: Exothermic.
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Reflux: Heat to reflux overnight. The suspension should clear as the ester forms (esters are

more soluble).

Workup: Evaporate solvent. Partition residue between DCM and sat. NaHCO₃ (removes

unreacted acid). Dry organic layer (Na₂SO₄) and evaporate.

Yield: Typically >90% white solid.

Protocol 2: Application in MOF Synthesis (UiO-67-bpy)
Context: This ligand replaces the standard biphenyl-4,4'-dicarboxylate to introduce N-chelating

sites into the MOF pore for post-synthetic metalation (e.g., with Ir, Pt, or Re catalysts).

Workflow Diagram:

Dimethyl 2,2'-bipyridine-4,4'-dicarboxylate
(CAS 71071-46-0)

Hydrolysis to Linker
(In-situ or Ex-situ)

KOH/MeOH or
Direct Solvothermal

Solvothermal Synthesis
(ZrCl4 + Linker + DMF + Acid Modulator)

Linker H2bpydc

Activation/Washing
(Remove Solvent)

120°C, 24h

Post-Synthetic Metalation
(Add Metal Salt: Ir, Ru, Pt)

Optional Step
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Click to download full resolution via product page

Caption: Workflow for converting the diester precursor into a functionalized UiO-67 Metal-

Organic Framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bipyridine-2-2-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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